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Compound of Interest

Compound Name: Dimethyl dodecanedioate

Cat. No.: B161721

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of dimethyl
dodecanedioate in the formulation of specialty lubricants. This document details its
physicochemical properties, performance characteristics, and relevant experimental protocols
for evaluation.

Introduction

Dimethyl dodecanedioate (CAS No. 1731-79-9) is the dimethyl ester of dodecanedioic acid, a
C12 linear dicarboxylic acid.[1][2] As a member of the diester family, it offers several
advantageous properties for high-performance lubricant formulations. Diesters, in general, are
characterized by their excellent thermal and oxidative stability, good viscosity-temperature
characteristics, and low volatility, making them suitable for a wide range of demanding
applications.[3] While data on other dodecanedioate esters, such as dibutyl and dioleyl esters,
is more abundant, the properties of dimethyl dodecanedioate can be inferred from the
general characteristics of this chemical class.[3] These notes will compile the available data for
dimethyl dodecanedioate and provide protocols for its synthesis and performance evaluation
in lubricant formulations.

Physicochemical and Performance Characteristics

The performance of a lubricant is intrinsically linked to the physicochemical properties of its
base oils and additives. Dimethyl dodecanedioate's molecular structure suggests its utility as
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a synthetic base stock or a performance-enhancing additive in specialty lubricants.

Data Presentation

The following tables summarize the known and estimated physicochemical and performance
properties of dimethyl dodecanedioate.

Table 1: Physicochemical Properties of Dimethyl Dodecanedioate

Property Value Source
CAS Number 1731-79-9 [2]
Molecular Formula C14H2604 [1]
Molecular Weight 258.35 g/mol [1]
Melting Point 30-32 °C [2]
Boiling Point 187-188 °C @ 14 mmHg [2]
Density (estimate) 0.9914 g/cm?3 [2]
Flash Point 187-188 °C @ 14 mmHg [2]

N Slightly soluble in Chloroform
Solubility [2]
and Methanol

Table 2: Estimated Lubricant Performance Properties of Dimethyl Dodecanedioate
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Property

Estimated Value

General Characteristics of
Dicarboxylic Acid Esters

Kinematic Viscosity @ 40 °C

Diesters exhibit a wide range

10-20 of viscosities depending on
(cSt) .
their structure.
) o ) Higher molecular weight
Kinematic Viscosity @ 100 °C )
3-5 generally leads to higher
(cSt) ] )
viscosity.[4]
Dicarboxylic acid esters
Viscosity Index (VI) > 140 typically have high viscosity
indices.[3][5]
The pour point is influenced by
Pour Point (°C) <-20 the linearity of the carbon

chain.

Oxidation Stability

Good to Excellent

Diesters generally possess
good thermal and oxidative
stability.[3]

Signaling Pathways and Logical Relationships

The utility of dimethyl dodecanedioate in lubricants stems from the relationship between its

chemical structure and its functional properties.
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Experimental Protocols

The following protocols outline the synthesis of dimethyl dodecanedioate and the standard

methods for evaluating its performance in a lubricant formulation.

Protocol 1: Synthesis of Dimethyl Dodecanedioate

This protocol is adapted from the well-established Fischer-Speier esterification method for

synthesizing diesters.[6]

Objective: To synthesize dimethyl dodecanedioate from dodecanedioic acid and methanol.
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Materials:

» Dodecanedioic acid

o Methanol (excess)

 Sulfuric acid (catalyst)

o Toluene (for azeotropic removal of water)
e 5% aqueous sodium bicarbonate solution
e Brine

e Anhydrous magnesium sulfate

e Three-necked round-bottom flask

o Dean-Stark apparatus

e Reflux condenser

o Heating mantle with magnetic stirrer

e Separatory funnel

e Rotary evaporator

e Vacuum distillation apparatus

Workflow Diagram:
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Reaction Setup:
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l
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(anhydrous MgSOQOa)
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Synthesis Workflow
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Procedure:

o Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, add
dodecanedioic acid, an excess of methanol (e.g., 3-5 molar equivalents), a catalytic amount
of sulfuric acid, and toluene.

o Azeotropic Reflux: Assemble a Dean-Stark apparatus and a reflux condenser. Heat the
mixture to reflux with vigorous stirring. The methanol-water azeotrope will be collected in the
Dean-Stark trap, driving the reaction to completion.[6]

o Work-up: After the theoretical amount of water has been collected, cool the reaction mixture
to room temperature. Transfer the mixture to a separatory funnel and wash sequentially with
5% aqueous sodium bicarbonate solution to neutralize the acid catalyst, followed by brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the toluene and excess methanol under reduced pressure using a rotary
evaporator.

 Purification: Purify the crude dimethyl dodecanedioate by vacuum distillation to obtain the
final product.

Protocol 2: Evaluation of Lubricant Properties

The following ASTM standard test methods are crucial for evaluating the performance of
lubricant formulations containing dimethyl dodecanedioate.

A. Kinematic Viscosity and Viscosity Index

e Method: ASTM D445 (Kinematic Viscosity) and ASTM D2270 (Viscosity Index Calculation).
[71[8I[e]10][11]

e Procedure:

o Measure the kinematic viscosity of the lubricant sample at 40°C and 100°C using a
calibrated glass capillary viscometer.[7][9][10][11] The time taken for a fixed volume of the
liquid to flow under gravity through the capillary is measured.[9]
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o The kinematic viscosity is calculated by multiplying the flow time by the viscometer

constant.[7]

o Calculate the Viscosity Index (VI) from the kinematic viscosities at 40°C and 100°C using
the formulas provided in ASTM D2270.[8][12][13][14] A higher VI indicates a smaller

change in viscosity with temperature.[8]
B. Pour Point Determination
e Method: ASTM D97.[15][16][17][18][19]

e Procedure:

o The lubricant sample is preheated and then cooled at a specified rate in a test jar.[15][16]
[17]

o Atintervals of 3°C, the jar is tilted to observe for any movement of the oil.[15][17]

o The lowest temperature at which movement is observed is recorded. The pour point is
reported as 3°C above this temperature.[16][17][19]

C. Oxidation Stability

e Method: ASTM D2272 (Rotating Pressure Vessel Oxidation Test - RPVOT).[20][21][22][23]
[24]

e Procedure:

o A sample of the lubricant, water, and a copper catalyst are placed in a pressure vessel.[20]
[22]

o The vessel is pressurized with oxygen and heated to 150°C while being rotated.[20][22]
[23]

o The time taken for a specified drop in oxygen pressure is measured as the oxidation
stability, indicating the lubricant's resistance to oxidation.[20][22]
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Conclusion

Dimethyl dodecanedioate shows significant potential for use in the formulation of high-
performance specialty lubricants due to its expected favorable properties, including good
thermal and oxidative stability, a high viscosity index, and good low-temperature fluidity. The
experimental protocols provided herein offer a framework for the synthesis and comprehensive
evaluation of lubricant formulations containing this promising diester. Further research to
generate specific performance data for dimethyl dodecanedioate is warranted to fully realize
its potential in advanced lubrication technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dimethyl dodecanedioate | C14H2604 | CID 74415 - PubChem
[pubchem.ncbi.nim.nih.gov]

. Dimethyl dodecanedioate CAS#: 1731-79-9 [m.chemicalbook.com]
. benchchem.com [benchchem.com]

. researchgate.net [researchgate.net]

2
3
4
e 5. nanobioletters.com [nanobioletters.com]
6. benchchem.com [benchchem.com]
7. ASTM D445 - eralytics [eralytics.com]
8. store.astm.org [store.astm.org]

9. tamson-instruments.com [tamson-instruments.com]
e 10. store.astm.org [store.astm.org]
e 11.img.antpedia.com [img.antpedia.com]
e 12. precisionlubrication.com [precisionlubrication.com]

e 13. lubeguide.org [lubeguide.org]
e 14, ASTM D2270 - eralytics [eralytics.com]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b161721?utm_src=pdf-body
https://www.benchchem.com/product/b161721?utm_src=pdf-body
https://www.benchchem.com/product/b161721?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/74415
https://pubchem.ncbi.nlm.nih.gov/compound/74415
https://m.chemicalbook.com/ProductChemicalPropertiesCB0130457_EN.htm
https://www.benchchem.com/pdf/Application_Notes_The_Utility_of_Dibutyl_Dodecanedioate_in_Advanced_Lubricant_Formulations.pdf
https://www.researchgate.net/figure/Lubrication-properties-of-dodecanedioate-esters_tbl1_341643216
https://nanobioletters.com/wp-content/uploads/2020/05/228468089211171125.pdf
https://www.benchchem.com/pdf/Synthesis_of_Dibutyl_Dodecanedioate_from_Dodecanedioic_Acid_A_Technical_Guide.pdf
https://eralytics.com/standards/astm-d445/
https://store.astm.org/d2270-10r16.html
https://tamson-instruments.com/methods/astm-d445-ip71
https://store.astm.org/d0445-24.html
https://img.antpedia.com/standard/files/pdfs_ora/20231114/ASTM/D%20445%20-%2023.pdf
https://precisionlubrication.com/articles/calculate-viscosity-index-lubricant/
https://lubeguide.org/standards/astm-d2270-explained/
https://eralytics.com/standards/astm-d2270/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e 15. tamson-instruments.com [tamson-instruments.com]

e 16. ASTM D97 Test Method for Pour Point | Ayalytcial [ayalytical.com]
e 17. precisionlubrication.com [precisionlubrication.com]

e 18. Astmd97 2005 | PDF [slideshare.net]

e 19. img.waimaoniu.net [img.waimaoniu.net]

e 20. RPVOT (ASTM D2272): Why Oxidation Stability Testing Matters More Than Ever -
TestOil [testoil.com]

e 21. store.astm.org [store.astm.org]

e 22. palmoilis.mpob.gov.my [palmoilis.mpob.gov.my]
e 23.img.antpedia.com [img.antpedia.com]

e 24. store.astm.org [store.astm.org]

 To cite this document: BenchChem. [Application Notes and Protocols: Dimethyl
Dodecanedioate in Specialty Lubricants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161721#dimethyl-dodecanedioate-in-the-formulation-
of-specialty-lubricants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://tamson-instruments.com/methods/astm-d97-d2500
https://ayalytical.com/methods/astm-d97/
https://precisionlubrication.com/articles/pour-point-temperature/
https://www.slideshare.net/slideshow/astmd97-2005/15344990
https://img.waimaoniu.net/4318/D97.pdf
https://testoil.com/routine-testing/rpvot-astm-d2272/
https://testoil.com/routine-testing/rpvot-astm-d2272/
https://store.astm.org/d2272-22.html
https://palmoilis.mpob.gov.my/publications/TOT/TS-77.pdf
https://img.antpedia.com/standard/files/pdfs_ora/20221211/astm/ASTM%20D2272-22.pdf
https://store.astm.org/d2272-14.html
https://www.benchchem.com/product/b161721#dimethyl-dodecanedioate-in-the-formulation-of-specialty-lubricants
https://www.benchchem.com/product/b161721#dimethyl-dodecanedioate-in-the-formulation-of-specialty-lubricants
https://www.benchchem.com/product/b161721#dimethyl-dodecanedioate-in-the-formulation-of-specialty-lubricants
https://www.benchchem.com/product/b161721#dimethyl-dodecanedioate-in-the-formulation-of-specialty-lubricants
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b161721?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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